Cas no 1248816-67-2 (N-(1-methoxypropan-2-yl)-2-propylaniline)
N-(1-methoxypropan-2-yl)-2-propylaniline Chemical and Physical Properties
Names and Identifiers
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- N-(1-methoxypropan-2-yl)-2-propylaniline
- Benzenamine, N-(2-methoxy-1-methylethyl)-2-propyl-
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- Inchi: 1S/C13H21NO/c1-4-7-12-8-5-6-9-13(12)14-11(2)10-15-3/h5-6,8-9,11,14H,4,7,10H2,1-3H3
- InChI Key: DAWATWVIBRNYDJ-UHFFFAOYSA-N
- SMILES: O(C)CC(C)NC1C=CC=CC=1CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 161
- XLogP3: 3.5
- Topological Polar Surface Area: 21.3
N-(1-methoxypropan-2-yl)-2-propylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-169807-0.05g |
N-(1-methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 0.05g |
$407.0 | 2023-09-20 | ||
| Enamine | EN300-169807-0.1g |
N-(1-methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 0.1g |
$427.0 | 2023-09-20 | ||
| Enamine | EN300-169807-0.25g |
N-(1-methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 0.25g |
$447.0 | 2023-09-20 | ||
| Enamine | EN300-169807-0.5g |
N-(1-methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 0.5g |
$465.0 | 2023-09-20 | ||
| Enamine | EN300-169807-1.0g |
N-(1-methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-169807-2.5g |
N-(1-methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 2.5g |
$949.0 | 2023-09-20 | ||
| Enamine | EN300-169807-5.0g |
N-(1-methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-169807-10.0g |
N-(1-methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 10g |
$3131.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016677-1g |
N-(1-Methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 95% | 1g |
¥1953.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016677-5g |
N-(1-Methoxypropan-2-yl)-2-propylaniline |
1248816-67-2 | 95% | 5g |
¥5656.0 | 2023-04-04 |
N-(1-methoxypropan-2-yl)-2-propylaniline Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on N-(1-methoxypropan-2-yl)-2-propylaniline
Comprehensive Overview of N-(1-methoxypropan-2-yl)-2-propylaniline (CAS No. 1248816-67-2)
N-(1-methoxypropan-2-yl)-2-propylaniline (CAS No. 1248816-67-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, is a derivative of aniline, featuring a methoxypropan-2-yl group and a propyl substituent. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the fields of pharmaceuticals, agrochemicals, and materials science.
The growing interest in N-(1-methoxypropan-2-yl)-2-propylaniline can be attributed to its versatility and the increasing demand for fine chemicals in research and industrial applications. Researchers and manufacturers are particularly intrigued by its potential role in developing novel drug candidates and functional materials. The compound's CAS number, 1248816-67-2, is frequently searched in scientific databases, reflecting its relevance in contemporary chemical studies.
One of the key reasons for the popularity of N-(1-methoxypropan-2-yl)-2-propylaniline is its compatibility with modern synthetic methodologies, such as green chemistry and catalysis. As sustainability becomes a central focus in chemical manufacturing, this compound's potential for eco-friendly synthesis routes has made it a subject of intense research. Additionally, its structural features align with the growing trend of molecular design for targeted applications, such as bioactive molecules and advanced polymers.
In the pharmaceutical sector, N-(1-methoxypropan-2-yl)-2-propylaniline is being explored as a building block for drug discovery. Its aniline core and functional groups offer opportunities for modifications that could lead to new therapeutic agents. For instance, researchers are investigating its use in the development of central nervous system (CNS) drugs and anti-inflammatory compounds. The compound's CAS number, 1248816-67-2, is often associated with these cutting-edge studies.
Beyond pharmaceuticals, N-(1-methoxypropan-2-yl)-2-propylaniline has potential applications in material science. Its ability to act as a precursor for conductive polymers and liquid crystals is particularly noteworthy. These materials are essential for technologies like flexible electronics and display panels, which are in high demand due to the rapid advancement of consumer electronics. The compound's unique properties make it a candidate for next-generation materials with enhanced performance characteristics.
The synthesis and characterization of N-(1-methoxypropan-2-yl)-2-propylaniline are also topics of interest in academic and industrial research. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to study its structure and purity. These analytical methods ensure that the compound meets the stringent quality standards required for high-value applications. The CAS number 1248816-67-2 is frequently cited in these studies, underscoring its importance in chemical research.
In conclusion, N-(1-methoxypropan-2-yl)-2-propylaniline (CAS No. 1248816-67-2) is a compound of significant scientific and industrial relevance. Its diverse applications, from pharmaceuticals to advanced materials, highlight its potential to contribute to technological advancements. As research continues to uncover new uses for this compound, its prominence in the chemical landscape is expected to grow, making it a key focus for future innovations.
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